Cas no 2137590-66-8 ([(4-Cyclohexylpyrrolidin-3-yl)methyl](ethyl)amine)

(4-Cyclohexylpyrrolidin-3-yl)methyl](ethyl)amine is a chiral amine derivative featuring a cyclohexyl-substituted pyrrolidine core, which confers structural rigidity and potential stereoselectivity in synthetic applications. Its unique scaffold combines a secondary amine with an ethyl group and a cyclohexyl moiety, making it a versatile intermediate in pharmaceutical and agrochemical synthesis. The compound’s rigid cyclohexyl group may enhance binding affinity in receptor-targeted molecules, while the pyrrolidine ring offers conformational stability. This structure is particularly valuable for developing bioactive compounds, such as enzyme inhibitors or ligands, where steric and electronic tuning is critical. High purity and well-defined stereochemistry are key advantages for precision in research and industrial applications.
[(4-Cyclohexylpyrrolidin-3-yl)methyl](ethyl)amine structure
2137590-66-8 structure
Product Name:[(4-Cyclohexylpyrrolidin-3-yl)methyl](ethyl)amine
CAS No:2137590-66-8
MF:C13H26N2
MW:210.358943462372
CID:6051897
PubChem ID:165457429
Update Time:2025-10-31

[(4-Cyclohexylpyrrolidin-3-yl)methyl](ethyl)amine Chemical and Physical Properties

Names and Identifiers

    • EN300-701179
    • [(4-cyclohexylpyrrolidin-3-yl)methyl](ethyl)amine
    • 2137590-66-8
    • [(4-Cyclohexylpyrrolidin-3-yl)methyl](ethyl)amine
    • Inchi: 1S/C13H26N2/c1-2-14-8-12-9-15-10-13(12)11-6-4-3-5-7-11/h11-15H,2-10H2,1H3
    • InChI Key: DTYKPKJKKKERNM-UHFFFAOYSA-N
    • SMILES: N1CC(CNCC)C(C1)C1CCCCC1

Computed Properties

  • Exact Mass: 210.209598838g/mol
  • Monoisotopic Mass: 210.209598838g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 175
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 24.1Ų

[(4-Cyclohexylpyrrolidin-3-yl)methyl](ethyl)amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-701179-1.0g
[(4-cyclohexylpyrrolidin-3-yl)methyl](ethyl)amine
2137590-66-8
1g
$0.0 2023-06-06

Additional information on [(4-Cyclohexylpyrrolidin-3-yl)methyl](ethyl)amine

Comprehensive Overview of [(4-Cyclohexylpyrrolidin-3-yl)methyl](ethyl)amine (CAS No. 2137590-66-8)

[(4-Cyclohexylpyrrolidin-3-yl)methyl](ethyl)amine, identified by its CAS No. 2137590-66-8, is a specialized organic compound gaining attention in pharmaceutical and biochemical research. Its unique structural features, including a pyrrolidine ring and cyclohexyl moiety, make it a promising candidate for drug discovery and medicinal chemistry applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with various biological targets.

The compound's molecular architecture combines a pyrrolidine core with an ethylamine side chain, offering versatility in synthetic modifications. This characteristic has led to its exploration in the development of central nervous system (CNS) therapeutics, a hot topic in current pharmaceutical research. With growing interest in neuropharmacology and neurodegenerative disease treatments, 2137590-66-8 presents intriguing possibilities for addressing unmet medical needs in this field.

Recent studies have highlighted the importance of nitrogen-containing heterocycles like pyrrolidine in modern drug design. The cyclohexyl group in [(4-Cyclohexylpyrrolidin-3-yl)methyl](ethyl)amine contributes to enhanced lipophilicity, potentially improving blood-brain barrier penetration - a critical factor for CNS drug development. These properties align with current research trends focusing on brain-targeted therapeutics and precision medicine approaches.

From a synthetic chemistry perspective, CAS No. 2137590-66-8 represents an interesting challenge for asymmetric synthesis and stereoselective reactions. The presence of multiple chiral centers makes it valuable for studying structure-activity relationships (SAR), particularly in the context of receptor binding and molecular recognition. These aspects are frequently searched by medicinal chemists and pharmacologists looking for novel pharmacophores.

The compound's potential extends to catalysis research, where its structural features may serve as ligands for transition metal complexes. This application ties into the broader interest in green chemistry and sustainable synthesis methods. As the pharmaceutical industry seeks more efficient and environmentally friendly processes, compounds like [(4-Cyclohexylpyrrolidin-3-yl)methyl](ethyl)amine may play important roles in developing new catalytic systems.

Analytical characterization of 2137590-66-8 involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are crucial for quality control in pharmaceutical development and are frequently searched topics among analytical chemists. The compound's stability profile and physicochemical properties are also subjects of ongoing investigation, particularly regarding its potential formulation challenges.

In the context of current drug discovery paradigms, [(4-Cyclohexylpyrrolidin-3-yl)methyl](ethyl)amine offers opportunities for fragment-based drug design and molecular hybridization strategies. These approaches are gaining traction in addressing complex diseases and are frequently discussed in recent scientific literature. The compound's modular structure allows for systematic modifications to optimize pharmacokinetic properties and target selectivity.

Safety assessments and ADME studies (Absorption, Distribution, Metabolism, and Excretion) represent important next steps in evaluating the compound's pharmaceutical potential. These aspects are critical for researchers investigating preclinical development and translational medicine. The growing emphasis on predictive toxicology and in silico modeling makes CAS No. 2137590-66-8 an interesting case study for computational chemists.

From a commercial perspective, the availability of [(4-Cyclohexylpyrrolidin-3-yl)methyl](ethyl)amine as a research chemical supports the expanding contract research organization (CRO) market. This sector has seen significant growth due to increasing outsourcing in drug discovery, making high-quality specialty chemicals like 2137590-66-8 valuable commodities in the life sciences supply chain.

The compound's potential applications in chemical biology are also noteworthy. As tools for target identification and mechanism of action studies become more sophisticated, structurally diverse molecules like [(4-Cyclohexylpyrrolidin-3-yl)methyl](ethyl)amine serve as valuable probes. This aligns with current research trends focusing on polypharmacology and systems biology approaches to complex diseases.

Future research directions for CAS No. 2137590-66-8 may include exploring its utility in peptidomimetics or as a building block for macrocyclic compounds. These areas represent growing interests in medicinal chemistry, particularly for challenging targets like protein-protein interactions. The compound's structural features position it well for such applications, making it a subject worth monitoring in coming years.

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